molecular formula C12H17NO3 B8615885 3,3-Dimethyl-1-(2-nitrophenyl)butan-2-ol

3,3-Dimethyl-1-(2-nitrophenyl)butan-2-ol

Cat. No.: B8615885
M. Wt: 223.27 g/mol
InChI Key: WWAJDYDDGZIGNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,3-Dimethyl-1-(2-nitrophenyl)butan-2-ol is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17NO3

Molecular Weight

223.27 g/mol

IUPAC Name

3,3-dimethyl-1-(2-nitrophenyl)butan-2-ol

InChI

InChI=1S/C12H17NO3/c1-12(2,3)11(14)8-9-6-4-5-7-10(9)13(15)16/h4-7,11,14H,8H2,1-3H3

InChI Key

WWAJDYDDGZIGNS-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(CC1=CC=CC=C1[N+](=O)[O-])O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 153.9 g (1.12 mol) of 2-nitrotoluene in 900 ml of DMF are added, within one hour, 4.5 g (80.2 mmol) of KOH and simultaneously 193.3 g (2.24 mol) of pivalaldehyde. Subsequently, first a further 0.5 equivalent of pivalaldehyde is added and the mixture is stirred at RT for one hour, then another 0.5 equivalent of pivalaldehyde is added and the mixture is stirred at room temperature for a further 2 hours. The mixture is acidified with 40 ml of 10 percent aqueous hydrochloric acid until the color changes (pH 4.5) and a majority of the DMF is distilled off under reduced pressure. After the residue has been distilled at 130° C./0.9 mbar, 136.8 g (yield 54% of theory, purity (GC-MS 98%) of 3,3-dimethyl-1-(2-nitrophenyl)butan-2-ol are obtained.
Quantity
153.9 g
Type
reactant
Reaction Step One
Name
Quantity
900 mL
Type
solvent
Reaction Step One
Name
Quantity
4.5 g
Type
reactant
Reaction Step Two
Quantity
193.3 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
40 mL
Type
reactant
Reaction Step Six

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